![molecular formula C18H20N2O3S B4441780 N-benzyl-1-(methylsulfonyl)-1,2,3,4-tetrahydro-6-quinolinecarboxamide](/img/structure/B4441780.png)
N-benzyl-1-(methylsulfonyl)-1,2,3,4-tetrahydro-6-quinolinecarboxamide
Overview
Description
N-benzyl-1-(methylsulfonyl)-1,2,3,4-tetrahydro-6-quinolinecarboxamide is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound has been found to exhibit a range of biochemical and physiological effects, making it a promising candidate for use in various research fields.
Mechanism of Action
The mechanism of action of N-benzyl-1-(methylsulfonyl)-1,2,3,4-tetrahydro-6-quinolinecarboxamide is not yet fully understood. However, studies have suggested that it may act by inhibiting the activity of certain enzymes that are involved in cancer cell growth and proliferation.
Biochemical and Physiological Effects:
N-benzyl-1-(methylsulfonyl)-1,2,3,4-tetrahydro-6-quinolinecarboxamide has been found to exhibit a range of biochemical and physiological effects. Studies have shown that this compound can induce apoptosis (programmed cell death) in cancer cells, inhibit cell migration and invasion, and reduce the expression of certain proteins that are involved in cancer cell growth and proliferation.
Advantages and Limitations for Lab Experiments
One advantage of using N-benzyl-1-(methylsulfonyl)-1,2,3,4-tetrahydro-6-quinolinecarboxamide in lab experiments is its ability to selectively target cancer cells, while leaving healthy cells unaffected. However, one limitation is that further research is needed to fully understand its mechanism of action and potential side effects.
Future Directions
There are several future directions for research on N-benzyl-1-(methylsulfonyl)-1,2,3,4-tetrahydro-6-quinolinecarboxamide. One area of interest is its potential as a therapeutic agent for the treatment of various types of cancer. Further research is needed to determine its efficacy and safety in humans. Another future direction is to explore its potential applications in other scientific research fields, such as neuroscience and immunology. Overall, N-benzyl-1-(methylsulfonyl)-1,2,3,4-tetrahydro-6-quinolinecarboxamide is a promising compound that has the potential to make significant contributions to scientific research.
Scientific Research Applications
N-benzyl-1-(methylsulfonyl)-1,2,3,4-tetrahydro-6-quinolinecarboxamide has been studied for its potential applications in various scientific research fields. One area of interest is its potential as a therapeutic agent for the treatment of cancer. Research has shown that this compound exhibits cytotoxic effects on cancer cells, making it a promising candidate for further development as an anticancer drug.
properties
IUPAC Name |
N-benzyl-1-methylsulfonyl-3,4-dihydro-2H-quinoline-6-carboxamide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H20N2O3S/c1-24(22,23)20-11-5-8-15-12-16(9-10-17(15)20)18(21)19-13-14-6-3-2-4-7-14/h2-4,6-7,9-10,12H,5,8,11,13H2,1H3,(H,19,21) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LBPQONLIQGLOHI-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CS(=O)(=O)N1CCCC2=C1C=CC(=C2)C(=O)NCC3=CC=CC=C3 | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H20N2O3S | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
344.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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